Cas no 1394926-90-9 (2-amino-5-hydroxy-3-methylbenzoic acid)

• Product Name: 2-amino-5-hydroxy-3-methylbenzoic acid
• CAS No: 1394926-90-9
• MF: C₈H₉NO₃
• MW: 167.161962270737
• MDL: MFCD23110870
• CID: 5218495
• PubChem ID: 69967282
• Update Time: 2025-06-08

2-amino-5-hydroxy-3-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-amino-5-hydroxy-3-methyl-
• 2-amino-5-hydroxy-3-methylbenzoic acid

• MDL： MFCD23110870
• Inchi： 1S/C8H9NO3/c1-4-2-5(10)3-6(7(4)9)8(11)12/h2-3,10H,9H2,1H3,(H,11,12)
• InChI Key： GANIICCKPXXMDW-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(O)=CC(C)=C1N

Additional information on 2-amino-5-hydroxy-3-methylbenzoic acid

2-Amino-5-Hydroxy-3-Methylbenzoic Acid (CAS No. 1394926-90-9): An Overview of Its Properties and Applications

2-Amino-5-hydroxy-3-methylbenzoic acid (CAS No. 1394926-90-9) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biochemistry, and pharmaceutical research. This compound, also known as AHMBA, is characterized by its unique structural features, which include an amino group, a hydroxyl group, and a methyl group attached to a benzene ring. These functional groups contribute to its diverse chemical properties and potential applications in various scientific domains.

The chemical structure of 2-amino-5-hydroxy-3-methylbenzoic acid (AHMBA) is represented by the formula C₉H₁₀N₂O₃. The presence of the amino and hydroxyl groups imparts significant reactivity and solubility properties, making it an attractive molecule for synthetic chemistry and biological studies. The methyl group further influences the compound's physical and chemical behavior, enhancing its stability and reactivity in different environments.

In recent years, 2-amino-5-hydroxy-3-methylbenzoic acid has been extensively studied for its potential therapeutic applications. One of the key areas of research is its role in the development of novel anti-inflammatory agents. Studies have shown that AHMBA exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 2-amino-5-hydroxy-3-methylbenzoic acid has also been investigated for its potential as an antioxidant. Research has demonstrated that AHMBA can effectively scavenge free radicals and protect cells from oxidative damage. This property is particularly relevant in the context of neurodegenerative diseases, where oxidative stress plays a crucial role in disease progression. Studies have shown that AHMBA can reduce oxidative stress in neuronal cells, thereby offering potential neuroprotective benefits.

The pharmacological profile of 2-amino-5-hydroxy-3-methylbenzoic acid has also been explored in the context of cancer research. Preliminary studies have indicated that AHMBA exhibits cytotoxic effects against various cancer cell lines, including breast cancer, colon cancer, and lung cancer cells. The mechanism of action appears to involve the induction of apoptosis through the modulation of signaling pathways such as p53 and Bcl-2. These findings suggest that AHMBA could be a valuable lead compound for the development of new anticancer drugs.

In addition to its therapeutic applications, 2-amino-5-hydroxy-3-methylbenzoic acid has found utility in analytical chemistry and materials science. Its unique chemical structure makes it suitable for use as a ligand in coordination chemistry, where it can form stable complexes with various metal ions. These complexes have potential applications in catalysis, sensing, and materials science. For example, AHMBA-based metal complexes have been used as catalysts in organic synthesis reactions, demonstrating high selectivity and efficiency.

The synthesis of 2-amino-5-hydroxy-3-methylbenzoic acid can be achieved through several routes, including multistep organic synthesis methods. One common approach involves the reaction of 3-methylsalicylic acid with ammonia followed by further functionalization steps to introduce the amino and hydroxyl groups. Recent advancements in green chemistry have led to the development of more environmentally friendly synthesis methods, which reduce waste generation and energy consumption while maintaining high yields.

The physical properties of 2-amino-5-hydroxy-3-methylbenzoic acid, such as its melting point (178°C), solubility in water (moderate), and solubility in organic solvents (good), make it suitable for various applications. Its moderate solubility in water allows for easy handling and formulation in aqueous solutions, which is advantageous for pharmaceutical formulations. Additionally, its good solubility in organic solvents facilitates its use in synthetic reactions and material processing.

In conclusion, 2-amino-5-hydroxy-3-methylbenzoic acid (CAS No. 1394926-90-9) is a multifaceted compound with a wide range of potential applications in medicine, materials science, and analytical chemistry. Its unique chemical structure endows it with valuable properties such as anti-inflammatory activity, antioxidant capacity, cytotoxicity against cancer cells, and utility as a ligand in coordination chemistry. Ongoing research continues to uncover new aspects of this compound's behavior and potential uses, making it an exciting area of study for scientists and researchers across multiple disciplines.